Cas no 1197193-16-0 (4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde)

• Product Name: 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde
• CAS No: 1197193-16-0
• MF: C₁₂H₁₅FN₂O
• MW: 222.258706331253
• MDL: MFCD13191605
• CID: 1056218
• Update Time: 2025-08-04

4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde
• 4-Fluoro-3-(4-methyl-1-piperazinyl)benzaldehyde
• 6164AJ
• TRA0033439
• SY006902
• AB0064163
• AX8173862
• AB1000832
• Benzaldehyde, 4-fluoro-3-(4-methyl-1-piperazinyl)-
• 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde

• MDL： MFCD13191605
• Inchi： 1S/C12H15FN2O/c1-14-4-6-15(7-5-14)12-8-10(9-16)2-3-11(12)13/h2-3,8-9H,4-7H2,1H3
• InChI Key： LKLSDLACNUEQLH-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1N1CCN(C)CC1

Computed Properties

• Exact Mass: 222.11700
• Monoisotopic Mass: 222.11684127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6
• Molecular Weight: 222.26
• XLogP3: 1.4

Experimental Properties

• PSA: 23.55000
• LogP: 1.39290

Additional information on 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde

4-Fluoro-3-(4-Methylpiperazin-1-yl)Benzaldehyde: A Comprehensive Overview

4-Fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde, identified by the CAS number 1197193-16-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a piperazine ring substituted with a methyl group and a fluorine atom. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for research and industrial purposes. The compound's structure has been extensively studied using modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing insights into its conformational preferences and molecular interactions.

In terms of biological activity, 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde has shown promising results in preclinical studies. Researchers have demonstrated its potential as a lead compound in the development of novel therapeutic agents. For instance, studies have highlighted its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential application in the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

The fluorine atom at the para position of the benzene ring plays a critical role in determining the compound's pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for drug discovery programs. Furthermore, the piperazine ring contributes to hydrogen bonding capacity, which is essential for interactions with biological targets such as enzymes and receptors.

Recent research has also explored the use of 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential building block for metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies, underscoring the versatility of this compound across multiple disciplines.

In conclusion, 4-fluoro-3-(4-methylpiperazin-1-yl)benzaldehyde (CAS No. 1197193-16-0) is a multifaceted compound with significant potential in both therapeutic and materials-based applications. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable tool for researchers across various scientific domains. Continued exploration into its properties and applications is expected to yield further breakthroughs in the near future.